Cas no 5331-43-1 (Benzyl Carbazate)

• Product Name: Benzyl Carbazate
• CAS No: 5331-43-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00041890
• CID: 45712
• PubChem ID: 24850430
• Update Time: 2025-05-21

Benzyl Carbazate Chemical and Physical Properties

Names and Identifiers

• Benzyl hydrazinecarboxylate
• Benzyl carbazate
• benzyl N-aminocarbamate
• Carbobenzoxyhydrazide
• Z-NHNH?(freebase)
• Z-NHNH₂ (free base)
• (Benzyloxycarbonyl)hydrazine
• Carbazic Acid Benzyl Ester
• Carbobenzoxyhydrazine
• N-Boc-ethanolaMine
• N-Cbz-hydrazine
• Z-hydrazine
• Benzyloxycarbonylhydrazine
• DTXSID1047447
• N-(2-METHYLPHENYL)ANTHRANILICACID
• carbobenzoxy hydrazine
• 5331-43-1
• EINECS 226-230-3
• NSC 2287
• Benzyl hydrazinecarboxylate #
• DTXCID9027447
• NSC2287
• SY017007
• InChI=1/C8H10N2O2/c9-10-8(11)12-6-7-4-2-1-3-5-7/h1-5H,6,9H2,(H,10,11
• Hydrazine, n-cbz protected
• AKOS005206814
• Q27279734
• z-NHNH2
• Benzyloxycarbonyl hydrazide
• (benzyloxy)carbohydrazide
• Benzylcarbazate
• CS-W016057
• benzyl hydrazine carboxylate
• AM10713
• carbobenzyloxyhydrazine
• phenylmethyl hydrazine carboxylate
• H7GM2H55TC
• Carbazic acid, benzyl ester
• benzylhydrazinecarboxylate
• [(Benzyloxy)carbonyl]hydrazine
• CHEMBL3187376
• Tox21_302719
• NS00022310
• EN300-91928
• HYDRAZINCARBOXYLIC ACID BENZYL ESTER
• FT-0601122
• hydrazine carboxylic acid benzyl ester
• SCHEMBL156297
• NSC-2287
• Benzyl carbazate, 97%
• UNII-H7GM2H55TC
• ((Benzyloxy)carbonyl)hydrazine
• MFCD00041890
• C93486
• N-[(phenylmethoxy)carbonyl]hydrazine
• Hydrazinecarboxylic acid, phenylmethyl ester
• Benzyl hydrazinocarboxylate
• Cbz-Hydrazine
• PS-5980
• NCGC00256697-01
• W-105753
• CAS-5331-43-1
• Hydrazinecarboxylic acid benzyl ester
• Phenylmethyl hydrazinecarboxylate
• DB-007279
• Benzyl Carbazate

• MDL： MFCD00041890
• Inchi： 1S/C8H10N2O2/c9-10-8(11)12-6-7-4-2-1-3-5-7/h1-5H,6,9H2,(H,10,11)
• InChI Key： RXUBZLMIGSAPEJ-UHFFFAOYSA-N
• SMILES： O(C(NN)=O)CC1C=CC=CC=1
• BRN： 1952982

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.2265 (rough estimate)
• Melting Point: 65-68 °C (lit.)
• Boiling Point: 294.38°C (rough estimate)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.6180 (estimate)
• Water Partition Coefficient: Soluble in water (slightly), methanol and DMSO.
• PSA: 64.35000
• LogP: 1.87770
• Solubility: Not determined

Benzyl Carbazate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S36
• RTECS：MV1724950
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R41
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Benzyl Carbazate

Benzyl Carbazate (CAS No. 5331-43-1): Properties, Applications, and Market Insights

Benzyl Carbazate (CAS No. 5331-43-1) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. With the molecular formula C₈H₁₀N₂O₂, this white crystalline powder has gained significant attention due to its unique chemical properties and broad applicability. As researchers and industries seek sustainable chemical solutions, Benzyl Carbazate derivatives are increasingly explored for their potential in green chemistry applications.

The compound's carbazate functional group makes it particularly valuable as a protecting group in peptide synthesis and as a precursor for hydrazide derivatives. Recent studies highlight its role in developing bioactive molecules, with particular interest in its potential pharmaceutical applications. The growing demand for specialty chemicals in drug discovery has positioned Benzyl Carbazate 5331-43-1 as an important building block in medicinal chemistry.

From a technical perspective, Benzyl Carbazate demonstrates excellent solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being only slightly soluble in water. This solubility profile makes it particularly useful for various organic transformations. The compound's melting point typically ranges between 118-122°C, and it shows good stability under standard storage conditions, contributing to its widespread industrial adoption.

In pharmaceutical applications, Benzyl Carbazate CAS 5331-43-1 serves as a key intermediate in the synthesis of various therapeutic agents. Researchers have utilized its unique chemical structure to develop potential inhibitors for enzymes involved in metabolic disorders. The compound's ability to form stable hydrazone linkages makes it valuable in prodrug design and targeted drug delivery systems, addressing current challenges in precision medicine.

The agrochemical industry has also found significant value in Benzyl Carbazate-based compounds. These derivatives show promise as plant growth regulators and protective agents against certain crop diseases. With the global push toward sustainable agriculture, there's growing research into developing environmentally friendly crop protection solutions using this chemical scaffold.

Material science applications of Benzyl Carbazate include its use as a cross-linking agent for polymers and as a modifier for surface properties. Recent innovations have explored its incorporation into smart materials that respond to environmental stimuli, aligning with the current focus on functional materials for advanced technologies.

From a market perspective, the global demand for Benzyl Carbazate 5331-43-1 has shown steady growth, particularly from the pharmaceutical and specialty chemical sectors. Manufacturers are focusing on developing efficient synthesis methods to meet the increasing requirements for high-purity grades. The compound's supply chain has remained resilient, with major producers located in North America, Europe, and Asia.

Quality control standards for Benzyl Carbazate typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Analytical methods including NMR, mass spectrometry, and chromatographic techniques are routinely employed to verify the compound's identity and purity, ensuring it meets the stringent requirements of pharmaceutical applications.

Recent scientific literature highlights novel applications of Benzyl Carbazate derivatives in areas such as fluorescence probes and molecular sensors. These developments align with current research trends in chemical sensing technologies and diagnostic tools. The compound's structural flexibility allows for various modifications, making it a valuable scaffold for designing specialized molecules.

Environmental and safety considerations for handling Benzyl Carbazate CAS No. 5331-43-1 include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound should be stored in a cool, dry place away from strong oxidizers, following good chemical storage practices.

Future research directions for Benzyl Carbazate include exploring its potential in asymmetric synthesis and chiral auxiliary applications. The pharmaceutical industry's growing need for enantiomerically pure compounds has spurred interest in developing novel synthetic methodologies using this versatile intermediate. Additionally, its application in bioconjugation chemistry continues to attract attention for developing advanced biomaterials.

For researchers and procurement specialists searching for Benzyl Carbazate suppliers or Benzyl Carbazate price trends, it's important to consider both technical specifications and regulatory compliance. The compound is commercially available in various packaging sizes, from laboratory-scale quantities to bulk industrial amounts, with pricing influenced by purity grade and market dynamics.

In conclusion, Benzyl Carbazate (5331-43-1) represents an important chemical building block with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into novel applications, ensure its continued relevance in scientific and industrial contexts. As chemical innovation progresses toward more sustainable and specialized solutions, Benzyl Carbazate-based chemistry will likely play an increasingly significant role in addressing contemporary challenges in healthcare, agriculture, and materials science.